Cas no 2648926-86-5 ((2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• CAS No: 2648926-86-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6316672
• PubChem ID: 165761355
• Update Time: 2025-10-12

(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• 2648926-86-5
• (2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid
• EN300-1567173

• Inchi： 1S/C25H30N2O6/c1-4-16(13-22(28)27-23(24(29)30)15(2)32-3)26-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,23+/m1/s1
• InChI Key： MUHPUMAHTQHXBN-WQNITYDRSA-N
• SMILES： O(C(NC(CC)CC(N[C@H](C(=O)O)[C@@H](C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid

(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic Acid: A Comprehensive Overview

The compound with CAS number 2648926-86-5, named as (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and drug discovery. This compound is characterized by its complex stereochemistry and functional groups, which make it a valuable tool for researchers in the development of novel therapeutic agents.

The structure of this compound features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other bioactive molecules. The presence of this group in the compound suggests its utility in peptide-based drug design and optimization.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (2S,3R) configuration of this compound is particularly interesting, as it may influence its interaction with biological targets such as enzymes or receptors. Researchers have demonstrated that stereoisomers can exhibit vastly different pharmacokinetic profiles and bioavailability, making stereochemistry a critical factor in drug development.

In addition to its stereochemical properties, the compound contains a methoxybutanoic acid moiety, which adds to its functional diversity. This moiety can potentially participate in hydrogen bonding interactions, enhancing the molecule's solubility and stability in physiological conditions. Such characteristics are highly desirable in drug candidates, as they contribute to improved pharmacokinetics and reduced toxicity.

The synthesis of this compound involves a series of carefully designed steps to ensure high yield and purity. Recent advancements in asymmetric synthesis techniques have enabled researchers to efficiently construct the (2S,3R) configuration with high enantiomeric excess. These methods are expected to pave the way for large-scale production of this compound for preclinical studies.

From a pharmacological perspective, this compound has shown promising results in vitro assays targeting various disease pathways. For instance, studies have indicated its potential as an inhibitor of certain kinases involved in cancer progression. The combination of its unique structure and stereochemistry makes it a strong candidate for further exploration in oncology research.

Moreover, the incorporation of the Fmoc group allows for precise control over the reactivity during chemical modifications. This feature is particularly advantageous in medicinal chemistry, where fine-tuning molecular properties is essential for optimizing biological activity. Researchers have leveraged this attribute to develop analogs with enhanced potency and selectivity.

In conclusion, (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups position it as a valuable tool for exploring new therapeutic strategies across various disease areas.